![molecular formula C9H9Cl2NO2 B6231750 methyl 2-[(3,5-dichlorophenyl)amino]acetate CAS No. 1021099-47-7](/img/no-structure.png)
methyl 2-[(3,5-dichlorophenyl)amino]acetate
Overview
Description
Methyl 2-[(3,5-dichlorophenyl)amino]acetate (MDCPA) is a synthetic organic compound with a wide range of applications in the fields of science, medicine, and industry. It is a versatile intermediate that has been used for the synthesis of many compounds, including pharmaceuticals, dyes, and other organic compounds. In addition, MDCPA has potential applications in biomedical research, such as in the development of new drugs, and in the analysis of biochemical and physiological processes.
Scientific Research Applications
Methyl 2-[(3,5-dichlorophenyl)amino]acetate has been used in a variety of scientific research applications, including in the synthesis of pharmaceuticals, dyes, and other organic compounds. It has also been used as a reagent in the analysis of biochemical and physiological processes, such as in the detection of enzymes and other proteins. In addition, this compound has potential applications in the development of new drugs and in the study of drug metabolism.
Mechanism of Action
Methyl 2-[(3,5-dichlorophenyl)amino]acetate is a synthetic compound that acts as a proton donor, meaning that it can donate protons to other molecules in order to facilitate reactions. This property of this compound makes it useful in the synthesis of a variety of compounds, as it can act as a catalyst for the formation of new molecules. In addition, this compound can act as a reagent in the analysis of biochemical and physiological processes, as it can react with enzymes and other proteins in order to detect their presence.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the growth of certain bacteria and fungi, as well as to reduce the activity of certain enzymes. In addition, it has been found to have an anti-inflammatory effect, as well as to reduce the amount of certain hormones in the body.
Advantages and Limitations for Lab Experiments
Methyl 2-[(3,5-dichlorophenyl)amino]acetate has a number of advantages and limitations when used in laboratory experiments. On the one hand, it is a relatively stable compound with a low toxicity, making it relatively safe to use in laboratory experiments. On the other hand, it has a relatively low solubility in water, making it difficult to use in aqueous solutions. In addition, this compound is a relatively expensive compound, making it difficult to use in large-scale experiments.
Future Directions
Methyl 2-[(3,5-dichlorophenyl)amino]acetate has a wide range of potential applications in the fields of science, medicine, and industry. In the future, it could be used in the development of new drugs, as well as in the analysis of biochemical and physiological processes. In addition, it could be used as a reagent in the synthesis of a variety of compounds, such as pharmaceuticals, dyes, and other organic compounds. Finally, it could be used in the study of drug metabolism, as well as in the detection of enzymes and other proteins.
Synthesis Methods
Methyl 2-[(3,5-dichlorophenyl)amino]acetate can be synthesized by the reaction of 3,5-dichloroaniline with acetic anhydride in the presence of an acid catalyst. The reaction is typically carried out at a temperature of 120-130°C and a pressure of 5-6 bar. The reaction is exothermic and the reaction product is this compound. The reaction can be monitored by thin-layer chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-[(3,5-dichlorophenyl)amino]acetate involves the reaction of 3,5-dichloroaniline with methyl 2-bromoacetate in the presence of a base to form the desired product.", "Starting Materials": [ "3,5-dichloroaniline", "methyl 2-bromoacetate", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 3,5-dichloroaniline to a reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask to create a basic solution", "Add methyl 2-bromoacetate to the reaction flask and stir the mixture at room temperature for several hours", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product, methyl 2-[(3,5-dichlorophenyl)amino]acetate" ] } | |
CAS RN |
1021099-47-7 |
Molecular Formula |
C9H9Cl2NO2 |
Molecular Weight |
234.1 |
Purity |
95 |
Origin of Product |
United States |
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